Cas no 300557-16-8 (propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate)

Propan-2-yl 5-[2-(4-bromophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate is a synthetic organic compound featuring a benzofuran core substituted with a 4-bromophenyl ketone moiety and an isopropyl ester group. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the bromophenyl group enhances reactivity for further functionalization, while the ester linkage offers versatility in derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies. The compound’s purity and stability under standard conditions ensure reliable performance in experimental applications.
propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate structure
300557-16-8 structure
Product Name:propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
CAS No:300557-16-8
MF:C21H19BrO5
MW:431.276565790176
CID:5937977
PubChem ID:5011214
Update Time:2025-05-20

propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
    • Propan-2-yl 5-[2-(4-bromophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
    • 3-Benzofurancarboxylic acid, 5-[2-(4-bromophenyl)-2-oxoethoxy]-2-methyl-, 1-methylethyl ester
    • isopropyl 5-(2-(4-bromophenyl)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
    • HMS604H16
    • SR-01000456725-1
    • 300557-16-8
    • AKOS001616464
    • SR-01000456725
    • MFCD01847197
    • F0308-0435
    • ChemDiv1_006154
    • 5-(2-(4-BR-PH)-2-OXO-ETHOXY)-2-ME-BENZOFURAN-3-CARBOXYLIC ACID ISOPROPYL ESTER
    • Oprea1_196185
    • Inchi: 1S/C21H19BrO5/c1-12(2)26-21(24)20-13(3)27-19-9-8-16(10-17(19)20)25-11-18(23)14-4-6-15(22)7-5-14/h4-10,12H,11H2,1-3H3
    • InChI Key: ZNLLJSIFGILEAC-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(OCC(C3=CC=C(Br)C=C3)=O)C=C2C(C(OC(C)C)=O)=C1C

Computed Properties

  • Exact Mass: 430.04159g/mol
  • Monoisotopic Mass: 430.04159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • Density: 1.391±0.06 g/cm3(Predicted)
  • Boiling Point: 548.5±50.0 °C(Predicted)

propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Pricemore >>

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Additional information on propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate

Research Briefing on Propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 300557-16-8)

The compound propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 300557-16-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of this compound, which combines a benzofuran core with a 4-bromophenyl and an isopropyl ester moiety. These structural elements contribute to its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The compound's mechanism of action is believed to involve the modulation of key signaling pathways, such as the NF-κB and MAPK pathways, although further research is needed to fully elucidate its molecular targets.

In vitro and in vivo studies have demonstrated promising results for propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate. For instance, it has shown potent inhibitory effects on the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, its anti-inflammatory properties have been validated in animal models of inflammation, suggesting potential applications in the treatment of chronic inflammatory diseases.

The synthesis of this compound has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, making it more accessible for further pharmacological studies. These advancements in synthesis are critical for scaling up production and facilitating preclinical and clinical evaluations.

Despite these promising findings, challenges remain in the development of propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate as a therapeutic agent. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. Nevertheless, the compound's unique pharmacological profile and structural versatility make it a compelling candidate for further investigation in the field of drug discovery.

In conclusion, propan-2-yl 5-2-(4-bromophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate represents a promising molecule with diverse therapeutic potential. Ongoing research efforts are expected to shed more light on its mechanisms of action and optimize its pharmacological properties for clinical applications. This briefing underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.

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